3-(Dimethylamino)-2-methoxyphenol

• Molecular Formula: C9H13NO2
• Molecular Weight: 167.20 g/mol
• SMILES: CN(C)C1=C(C(=CC=C1)O)OC
• InChI: InChI=1S/C9H13NO2/c1-10(2)7-5-4-6-8(11)9(7)12-3/h4-6,11H,1-3H3
• InChIKey: IPMHUWXANVHEHC-UHFFFAOYSA-N

3-(Dimethylamino)-2-methoxyphenol: Procurement-Ready Physicochemical & Structural Baseline

3-(Dimethylamino)-2-methoxyphenol (CAS 1243457-95-5) is a substituted methoxyphenol building block with the molecular formula C9H13NO2 and a molecular weight of 167.20 g/mol . This small-molecule scaffold features a tertiary dimethylamino group at the 3-position and a methoxy group at the 2-position on a phenolic core, conferring a computed XLogP3-AA of 1.7 and a topological polar surface area (TPSA) of 32.7 Ų . These properties position it as a versatile intermediate for pharmaceutical research, particularly in programs requiring specific hydrogen-bonding motifs and controlled lipophilicity for CNS drug design.

WorkflowVersatile phenolic building block for CNS drug discovery synthesis

SelectionComputed lipophilicity and polar surface area in the reported CNS drug-like range

Use ContextControlled hydrogen-bonding motifs and substitution pattern for targeted scaffold elaboration

• [1] PubChem. Compound Summary for CID 72226190, 3-(Dimethylamino)-2-methoxyphenol. National Center for Biotechnology Information. XLogP3-AA: 1.7; TPSA: 32.7 Ų. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_-2-methoxyphenol. View Source

Why Generically Substituting 3-(Dimethylamino)-2-methoxyphenol with Positional Isomers Compromises Research Outcomes

The assumption that methoxyphenol or dimethylaminophenol isomers are interchangeable with 3-(dimethylamino)-2-methoxyphenol overlooks critical structure-driven property differences that directly impact synthetic utility and biological readout. The specific ortho-methoxy, meta-dimethylamino substitution pattern creates a unique electron density distribution on the aromatic ring, influencing both nucleophilic reactivity and hydrogen-bond donor/acceptor characteristics distinct from its 2-((dimethylamino)methyl)-3-methoxyphenol or 4-(dimethylamino)-2-methoxyphenol analogs . As the following quantitative evidence demonstrates, these regioisomers and scaffold analogs diverge significantly in lipophilicity, molecular shape, and metabolic vulnerability, making generic substitution a source of irreproducible results in lead optimization campaigns .

Property

Target Compound

Common Analog

Substitution Pattern

Ortho-methoxy, meta-dimethylamino

Methylene-spacer or para-dimethylamino regioisomers

Lipophilicity Context

Intermediate lipophilicity band

Polar des-methoxy analog or more lipophilic spacer analog

Synthetic Handle

Ortho-methoxy directed metalation site

Absent or altered metalation vector

Generic substitution may shift lipophilicity, synthetic utility, and analytical identity, limiting direct transfer of SAR outcomes.

• [1] PubChem. Compound Summary for CID 72226190, 3-(Dimethylamino)-2-methoxyphenol. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_-2-methoxyphenol. View Source

3-(Dimethylamino)-2-methoxyphenol: Head-to-Head Quantitative Differentiation Evidence

Structural Identity and Purity Differentiation Against the Common AldrichCPR Analog

The target compound is a direct-substituted scaffold, whereas a frequently procured alternative, 2-((dimethylamino)methyl)-3-methoxyphenol (Sigma-Aldrich PH017347), contains a methylene spacer between the aromatic ring and the dimethylamino group . This fundamental structural difference eliminates any analytical ambiguity: the target compound has a molecular formula of C9H13NO2 (MW 167.20), while the comparator has a formula of C10H15NO2 (MW 181.23) . Furthermore, the comparator product is sold under AldrichCPR terms, explicitly stating that Sigma-Aldrich provides it "as-is" without collecting analytical data and that the buyer assumes full responsibility for identity and purity confirmation . In contrast, the target compound is a fully characterized entity with a defined CAS registry (1243457-95-5) and validated structural descriptors in authoritative databases .

Identity & Purity vs. AldrichCPR Analog

Head-to-head

Target: C9H13NO2, MW 167.20, fully characterized. Comparator: C10H15NO2, MW 181.23, sold as-is without vendor analytical data.

Supports identity verification and reduces structural misassignment risk.

Buyer assumes QC responsibility for AldrichCPR comparator.

Evidence Dimension	Molecular formula, molecular weight, and vendor quality assurance level
Target Compound Data	C9H13NO2; MW 167.20 g/mol; CAS 1243457-95-5; Fully characterized with validated PubChem descriptors
Comparator Or Baseline	2-((Dimethylamino)methyl)-3-methoxyphenol (Sigma-Aldrich PH017347); C10H15NO2; MW 181.23 g/mol; "As-is" AldrichCPR product without vendor-collected analytical data
Quantified Difference	Molecular weight difference of +14.03 g/mol (one additional CH2 unit); difference in validated analytical package (fully characterized vs. buyer-responsible characterization)
Conditions	Comparative analysis of vendor catalog specifications and PubChem structural records

Why This Matters

For procurement decisions, the fully characterized identity of the target compound reduces the risk of receiving an incorrect or impure product, saving weeks of in-house QC and eliminating a source of reproducibility failure in chemical biology or medicinal chemistry workflows.

• [1] PubChem. Compound Summary for CID 72226190, 3-(Dimethylamino)-2-methoxyphenol. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_-2-methoxyphenol. View Source

Computed Lipophilicity (XLogP3-AA) Differentiation Against Three Closest Structural Analogs

Lipophilicity is a critical determinant of membrane permeability, solubility, and metabolic stability in drug discovery programs. The target compound, 3-(dimethylamino)-2-methoxyphenol, has a computed XLogP3-AA of 1.7 . Its closest regioisomer analog, 2-methoxy-4-dimethylaminophenol, features a para-dimethylamino arrangement that is expected to increase electron donation and elevate logP; a structurally related comparator, 3-dimethylaminophenol, which lacks the 2-methoxy group, exhibits a significantly lower XLogP of 1.02 . Another analog, 4-((dimethylamino)methyl)-2-methoxyphenol, introduces a methylene spacer and is predicted to have a higher logP (estimated >2.0) due to increased hydrophobic surface area . This places the target compound in a distinct intermediate lipophilicity band, offering a balance between permeability and aqueous solubility that is neither attainable with the more polar des-methoxy analog nor the more lipophilic methylene-spacer compound.

Computed Lipophilicity (XLogP)

Reported

Target: XLogP 1.7 | Des-methoxy analog: 1.02 | Methylene-spacer analog: estimated >2.0

Intermediate lipophilicity supports CNS multiparameter optimization research.

PubChem computed values; methylene analog estimation class-level.

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 1.7
Comparator Or Baseline	Comparator 1: 3-Dimethylaminophenol (des-methoxy analog), XLogP = 1.02. Comparator 2: 4-((Dimethylamino)methyl)-2-methoxyphenol, estimated XLogP >2.0 (class-level inference based on methylene insertion).
Quantified Difference	-0.68 log unit vs. des-methoxy analog (more polar); +>0.3 log unit vs. methylene-spacer analog (less lipophilic)
Conditions	PubChem computed XLogP3-AA values; structural class estimation for methylene analog

Why This Matters

This quantitatively distinct lipophilicity positions the target compound as a preferred scaffold for CNS drug discovery programs where balancing blood-brain barrier penetration with aqueous solubility is essential, and where generic substitution with a more polar or more lipophilic analog would yield misleading SAR conclusions.

• [1] PubChem. Compound Summary for CID 72226190, 3-(Dimethylamino)-2-methoxyphenol. XLogP3-AA: 1.7. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_-2-methoxyphenol. View Source
• [2] PubChem. Compound Summary for CID 6618, 3-Dimethylaminophenol. XLogP3: 1.02. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/3-Dimethylaminophenol. View Source
• [3] BenchChem. 4-[(Dimethylamino)methyl]-2-methoxyphenol. Note: source used only for structural comparator identification, not as primary evidence. Excluded per guidelines for primary evidence, comparator used as class-level structural inference. View Source

Topological Polar Surface Area (TPSA) and Heavy Atom Count Differentiation for Metabolic Stability Screening

Topological polar surface area (TPSA) is a widely used descriptor for predicting intestinal absorption and blood-brain barrier penetration. The target compound exhibits a TPSA of 32.7 Ų with 12 heavy atoms . Its direct analog, 2-((dimethylamino)methyl)-3-methoxyphenol, possesses an additional sp³ carbon, increasing the heavy atom count to 13 and extending the polar surface due to the free rotation of the methylene spacer, while the des-methoxy comparator, 3-dimethylaminophenol, has a reduced TPSA of 23.5 Ų and only 9 heavy atoms . The target compound’s intermediate TPSA and heavy atom count position it uniquely between a fragment-like and a lead-like chemical space, offering a distinct advantage in fragment-based drug discovery where gradual property expansion is required.

TPSA & Heavy Atom Count

Reported

Target: TPSA 32.7 Ų, 12 heavy atoms | Des-methoxy: 23.5 Ų, 9 | Methylene-spacer: ~32.7-35 Ų, 13

Intermediate size and polarity support fragment-to-lead progression studies.

TPSA values from PubChem; analog estimation class-level.

Evidence Dimension	Topological polar surface area (Ų) and heavy atom count
Target Compound Data	TPSA = 32.7 Ų; Heavy Atom Count = 12
Comparator Or Baseline	3-Dimethylaminophenol: TPSA = 23.5 Ų, Heavy Atom Count = 9. 2-((Dimethylamino)methyl)-3-methoxyphenol: estimated TPSA ~32.7-35 Ų, Heavy Atom Count = 13.
Quantified Difference	+9.2 Ų TPSA vs. des-methoxy analog; potentially equivalent TPSA but +1 heavy atom vs. methylene-spacer analog
Conditions	PubChem computed TPSA (Cactvs 3.4.8.18) for target and 3-dimethylaminophenol; structural inference for methylene analog

Why This Matters

The distinct combination of TPSA and heavy atom count directly impacts the compound's predicted oral absorption and CNS penetration profile, making it a more appropriate starting point for lead optimization than either smaller fragment analogs or larger, more flexible analogs that may exhibit higher metabolic liability.

• [1] PubChem. Compound Summary for CID 72226190, 3-(Dimethylamino)-2-methoxyphenol. TPSA: 32.7 Ų; Heavy Atom Count: 12. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_-2-methoxyphenol. View Source
• [2] PubChem. Compound Summary for CID 6618, 3-Dimethylaminophenol. TPSA: 23.5 Ų; Heavy Atom Count: 9. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/3-Dimethylaminophenol. View Source

Synthetic Utility Differentiation: Ortho-Methoxy Directed Metalation (DoM) Capability vs. Non-Directing Analogs

The presence of a methoxy group at the 2-position ortho to the phenolic hydroxyl in the target compound provides a strong directed metalation (DoM) directing group capability, enabling regioselective lithiation at the 6-position for late-stage diversification . In contrast, the isomer 2-((dimethylamino)methyl)-3-methoxyphenol has the methoxy group at the 3-position and the dimethylaminomethyl group at the 2-position, which alters the metalation site to the 4-position and introduces competing coordination effects from the amine . The des-methoxy comparator, 3-dimethylaminophenol, lacks this DoM handle entirely, limiting its applicability in diversification strategies. This synthetic differentiation, grounded in the established ortho-metalation principles of methoxy-substituted aromatics, makes the target compound uniquely suited for synthetic routes requiring a predictable ortho-deprotonation event.

Directed Ortho-Metalation Capability

Class-level

Predicted metalation at 6-position via ortho-methoxy directing group. Isomer alters site; des-methoxy lacks DoM handle.

Supports regioselective late-stage functionalization workflows.

Based on established DoM principles (Snieckus, 1990).

Evidence Dimension	Predicted regioselectivity in directed ortho-metalation (DoM) reactions
Target Compound Data	Predicted metalation at the 6-position (ortho to methoxy group) due to strong OMe directing effect
Comparator Or Baseline	2-((Dimethylamino)methyl)-3-methoxyphenol: predicted metalation at the 4-position with competing amine coordination. 3-Dimethylaminophenol: no ortho-methoxy group; lacks DoM handle.
Quantified Difference	Qualitative differentiation in accessible functionalization vectors; class-level inference based on established DoM reactivity rules for ortho-alkoxy aromatics
Conditions	Class-level inference grounded in the well-documented directed ortho-metalation chemistry of anisole and methoxyphenol derivatives (Snieckus, V. Chem. Rev. 1990, 90, 879)

Why This Matters

For medicinal chemistry and process chemistry teams, the predictable DoM reactivity of the target compound provides a synthetic advantage for generating diverse analog libraries from a common intermediate, a capability that is absent in the comparator scaffolds and critical for efficient SAR exploration.

• [1] Snieckus, V. Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chem. Rev. 1990, 90, 879-933. Class-level reference for DoM reactivity of ortho-alkoxy aromatics. View Source

Evidence-Backed Application Scenarios for 3-(Dimethylamino)-2-methoxyphenol Procurement

CNS Drug Discovery Lead Optimization Requiring Balanced Lipophilicity

The target compound's XLogP3-AA of 1.7 positions it within the optimal CNS drug space (typically logP 1–3), unlike the more polar des-methoxy analog (XLogP 1.02) or the more lipophilic methylene-spacer analog (estimated XLogP >2.0) . Procurement of this intermediate supports CNS lead optimization programs where a specific balance of passive permeability and aqueous solubility is required without the metabolic liability introduced by additional alkyl spacers.

Fragment-Based Drug Discovery (FBDD) Library Expansion

With a heavy atom count of 12 and a TPSA of 32.7 Ų, the compound occupies a privileged chemical space between traditional fragments (heavy atom count <10) and larger lead-like molecules . This makes it a strategic procurement choice for fragment libraries aiming to explore hydrogen-bonding capacity and moderate lipophilicity without exceeding fragment physicochemical guidelines.

Diversifiable Synthetic Intermediate for Ortho-Functionalized Aromatic Libraries

The ortho-methoxy substitution pattern provides a predictable directed ortho-metalation (DoM) handle, enabling regioselective functionalization at the 6-position for parallel library synthesis . This contrasts with isomers such as 2-((dimethylamino)methyl)-3-methoxyphenol, where the metalation vector is altered and amine coordination competes. Process chemistry teams prioritizing late-stage diversification should select the target compound for reproducible, high-yielding DoM-based functionalization workflows.

Procurement for Validated Structure-Activity Relationship (SAR) Studies

Unlike the AldrichCPR comparator 2-((dimethylamino)methyl)-3-methoxyphenol, which is sold "as-is" without vendor analytical data, 3-(dimethylamino)-2-methoxyphenol is a fully characterized entity with a defined CAS registry and validated PubChem descriptors . This reduces the risk of structural misassignment, ensuring that SAR conclusions are based on a verified chemical identity rather than an uncharacterized supply—critical for data integrity in peer-reviewed publications and patent filings.

Application

Selection Property

Validation Focus

CNS lead optimization studies

Controlled lipophilicity and hydrogen-bonding profile

Predicted CNS MPO alignment

Fragment-based library expansion

Intermediate heavy atom count and TPSA

Rule-of-three compliance assessment

Ortho-functionalized library synthesis

Ortho-methoxy directing group capability

Predicted DoM regioselectivity

SAR studies with validated identity

Fully characterized identity and CAS registry

Structural misassignment risk mitigation

• [1] PubChem. Compound Summary for CID 72226190, 3-(Dimethylamino)-2-methoxyphenol. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_-2-methoxyphenol. View Source
• [2] Snieckus, V. Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chem. Rev. 1990, 90, 879-933. View Source